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Compound of Interest

Compound Name: Anticancer agent 213

Cat. No.: B15583544

An in-depth analysis of the preclinical data available for Anticancer Agent 213 reveals its
potential as a novel therapeutic candidate. This technical guide provides a comprehensive
overview of its mechanism of action, cytotoxicity, and the experimental methodologies
employed in its initial characterization.

Quantitative Preclinical Data

The cytotoxic effects of Anticancer Agent 213 have been evaluated against human cancer cell
lines, with the following half-maximal inhibitory concentration (IC50) values reported:

Cell Line Cancer Type IC50 (uM)
HelLa Cervical Cancer 10.3[1]
PC3 Prostate Cancer 13.7[1]

Mechanism of Action

Anticancer Agent 213 demonstrates a unique multi-faceted mechanism of action targeting
cancer cells. The agent is designed to self-assemble into micellar structures, which then
interact with the cancer cell membrane. This interaction leads to the depletion of membrane
cholesterol, a critical component for cell signaling and integrity. The disruption of the cell
membrane integrity and associated signaling pathways ultimately inhibits cancer cell
proliferation and induces autophagy, a cellular self-degradation process.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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